Cas no 749906-94-3 (5-(Chloromethyl)-2-4-(propan-2-yl)phenyl-1,3-thiazole)

• Product Name: 5-(Chloromethyl)-2-4-(propan-2-yl)phenyl-1,3-thiazole
• CAS No: 749906-94-3
• MF: C₁₃H₁₄ClNS
• MW: 251.77496099472
• MDL: MFCD06336105
• CID: 3110177
• PubChem ID: 2118122
• Update Time: 2025-05-20

5-(Chloromethyl)-2-4-(propan-2-yl)phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-[4-(propan-2-yl)phenyl]-1,3-thiazole
• AKOS005198639
• 5-(chloromethyl)-2-(4-propan-2-ylphenyl)-1,3-thiazole
• C13H14ClNS
• DTXSID101220529
• CS-0252141
• 749906-94-3
• EN300-59109
• 5-(CHLOROMETHYL)-2-(4-ISOPROPYLPHENYL)-1,3-THIAZOLE
• 5-(Chloromethyl)-2-[4-(1-methylethyl)phenyl]thiazole
• Z55993111
• 5-(Chloromethyl)-2-4-(propan-2-yl)phenyl-1,3-thiazole

• MDL： MFCD06336105
• Inchi： 1S/C13H14ClNS/c1-9(2)10-3-5-11(6-4-10)13-15-8-12(7-14)16-13/h3-6,8-9H,7H2,1-2H3
• InChI Key： HGUIEYTXMGRBNL-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C2C=CC(=CC=2)C(C)C)S1

Computed Properties

• Exact Mass: 251.0535483Da
• Monoisotopic Mass: 251.0535483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 5-(Chloromethyl)-2-4-(propan-2-yl)phenyl-1,3-thiazole

5-(Chloromethyl)-2-[4-(Propan-2-yl)phenyl]-1,3-thiazole: A Comprehensive Overview

The compound CAS No. 749906-94-3, also known as 5-(Chloromethyl)-2-[4-(Propan-2-yl)phenyl]-1,3-thiazole, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a chloromethyl group and an isopropyl-substituted phenyl group in its structure makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The 5-(Chloromethyl)-2-[4-(Propan-2-yl)phenyl]-1,3-thiazole compound has shown promising results in preliminary biological assays, suggesting its potential role as a lead compound for therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for the development of novel anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that includes the formation of the thiazole ring followed by substitution reactions to introduce the chloromethyl and isopropyl groups. The reaction conditions are optimized to ensure high yield and purity, which are critical for its use in downstream applications. The compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its suitability for large-scale production.

In terms of physical properties, 5-(Chloromethyl)-2-[4-(Propan-2-yl)phenyl]-1,3-thiazole exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's reactivity is influenced by the electron-withdrawing chloromethyl group and the electron-donating isopropyl group on the phenyl ring. These substituents create a balance between electron-deficient and electron-rich regions within the molecule, enhancing its reactivity towards nucleophilic and electrophilic attack. This property has been exploited in the design of new synthetic routes for complex organic molecules.

From an environmental perspective, the biodegradability and toxicity of CAS No. 749906-94-3 have been evaluated under controlled laboratory conditions. The results indicate that the compound undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly. However, further studies are required to fully understand its environmental impact under real-world conditions.

In conclusion, 5-(Chloromethyl)-2-[4-(Propan-2-yl)phenyl]-1,3-thiazole is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure, combined with favorable physical and chemical properties, positions it as a valuable tool for researchers in various fields. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative chemical products.